N-(2,4-dimorpholin-4-ylphenyl)-2-methoxybenzamide

• IUPAC Name: N-(2,4-dimorpholin-4-ylphenyl)-2-methoxybenzamide
• InChI: InChI=1S/C22H27N3O4/c1-27-21-5-3-2-4-18(21)22(26)23-19-7-6-17(24-8-12-28-13-9-24)16-20(19)25-10-14-29-15-11-25/h2-7,16H,8-15H2,1H3,(H,23,26)
• InChI Key: YJHHGPRTGZLIRP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=C(C=C(C=C2)N3CCOCC3)N4CCOCC4
• Molecular Formula: C22H27N3O4
• Molecular Weight: 397.5 g/mol

Description

N-(2,4-dimorpholin-4-ylphenyl)-2-methoxybenzamide is a complex organic compound characterized by the presence of morpholine rings and a methoxybenzamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,4-dimorpholin-4-ylphenyl)-2-methoxybenzamide typically involves the reaction of 2,4-dimorpholin-4-ylphenylamine with 2-methoxybenzoyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using techniques such as recrystallization or chromatography to obtain the desired product in high purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for efficiency, yield, and cost-effectiveness. This could include the use of automated reactors, continuous flow systems, and advanced purification methods to ensure consistent quality and high throughput.

Chemical Reactions Analysis

Types of Reactions

N-(2,4-dimorpholin-4-ylphenyl)-2-methoxybenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the methoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of corresponding amines or alcohols.

Substitution: Formation of substituted benzamides.

Scientific Research Applications

N-(2,4-dimorpholin-4-ylphenyl)-2-methoxybenzamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in various biological pathways.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(2,4-dimorpholin-4-ylphenyl)-2-methoxybenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to a cascade of biochemical events. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(2,4-di-4-morpholinylphenyl)-2-thiophenecarboxamide
• N-(2,4-di-4-morpholinylphenyl)-4-methylbenzamide
• N-(2,4-dimorpholin-4-ylphenyl)-3-methyl-1-[(4-methylphenyl)methyl]thieno[2,3-c]pyrazole-5-carboxamide

Uniqueness

N-(2,4-dimorpholin-4-ylphenyl)-2-methoxybenzamide is unique due to its specific structural features, such as the presence of two morpholine rings and a methoxybenzamide group. These features confer distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.